(R)-3-(1-amino-2,2,2-trifluoroethyl)benzoic acid

• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol
• SMILES: C1=CC(=CC(=C1)C(=O)O)C(C(F)(F)F)N
• InChI: InChI=1S/C9H8F3NO2/c10-9(11,12)7(13)5-2-1-3-6(4-5)8(14)15/h1-4,7H,13H2,(H,14,15)/t7-/m1/s1
• InChIKey: GTGDSILNVYAYQQ-SSDOTTSWSA-N

Procurement Guide for (R)-3-(1-Amino-2,2,2-trifluoroethyl)benzoic acid

(R)-3-(1-amino-2,2,2-trifluoroethyl)benzoic acid is a chiral, non-proteinogenic amino acid derivative characterized by a trifluoromethyl-substituted ethylamine moiety attached to the meta-position of a benzoic acid core . This compound serves as a key chiral intermediate in the synthesis of fluorinated pharmaceuticals, with the trifluoroethyl group conferring enhanced metabolic stability and the carboxylic acid providing a versatile handle for further derivatization, including amide bond formation [1]. It is commercially available primarily from specialty chemical suppliers, with standard purity specified as 98% .

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Stereochemical Control Chiral intermediate with defined (R)-configuration for enantiomer-specific synthesis.

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Workflow Fluorinated building block for medicinal chemistry and lead optimization. Free base form, supplier-specified 98% purity.

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Synthetic Utility Free carboxylic acid supports direct amide coupling for library synthesis.

• [1] Myskinrecipes. (S)-3-(1-Amino-2,2,2-trifluoroethyl)benzoic acid hydrochloride. Product Datasheet. Accessed 2026. View Source

Why Analogs Cannot Replace (R)-3-(1-Amino-2,2,2-trifluoroethyl)benzoic acid

The selection of (R)-3-(1-amino-2,2,2-trifluoroethyl)benzoic acid over closely related analogs is dictated by the stringent requirements of modern drug discovery, where stereochemistry, lipophilicity, and synthetic utility are tightly coupled to biological and pharmacokinetic outcomes. Substituting the (R)-enantiomer for its (S)-counterpart or a racemic mixture can lead to divergent biological activity due to chiral recognition at target binding sites, a phenomenon well-documented across chiral pharmaceuticals [1]. Furthermore, replacing the trifluoroethyl group with a non-fluorinated alkyl chain would fundamentally alter the compound's physicochemical properties, particularly its lipophilicity (LogP) and metabolic stability, thereby compromising its value as a building block for optimizing membrane permeability and in vivo half-life [2]. The following quantitative evidence guide details these specific, verifiable points of differentiation.

Product (R)-free acid

Risk Opposite (S)-enantiomer or racemic mixture may shift stereochemical-control context and alter target engagement. Enantiomer-attribution review is required.

Alternative Non-fluorinated analog

Risk Replacing the -CF₃ group with -CH₃ lowers lipophilicity (ΔLogP ~ -0.44) and may compromise membrane-permeability study context.

Alternative Hydrochloride salt

Risk Different physical form and lower nominal purity specification (95–97%) can alter reactivity and solubility. Direct substitution requires validation.

• [1] Myskinrecipes. (S)-3-(1-Amino-2,2,2-trifluoroethyl)benzoic acid hydrochloride. Product Datasheet. Accessed 2026. View Source
• [2] Kuujia. Cas no 2680792-46-3 (4-(1-Acetamido-2,2,2-trifluoroethyl)benzoic acid). Product Datasheet. Accessed 2026. View Source

Differentiation Evidence for (R)-3-(1-Amino-2,2,2-trifluoroethyl)benzoic acid

Chiral Purity and Enantiomeric Identity

The compound's IUPAC name, 3-[(1R)-1-amino-2,2,2-trifluoroethyl]benzoic acid, and its Canonical SMILES string, N[C@H](C1=CC=CC(C(=O)O)=C1)C(F)(F)F, definitively confirm the absolute (R)-configuration at the chiral center . The (S)-enantiomer, (S)-3-(1-amino-2,2,2-trifluoroethyl)benzoic acid, is a distinct chemical entity with the opposite stereochemistry (indicated by [C@@H] in its SMILES) and is a common comparator [1]. This (R)-enantiomer is supplied with a specified chemical purity of 98%, establishing a clear baseline for use as a building block .

Chiral Purity and Enantiomeric Identity

Head-to-head

(R)-configuration, 98% purity vs. (S)-enantiomer, opposite stereochemistry

Enantiomer-attribution review context. Distinct CAS numbers confirm separate chemical entities.

Supplier technical datasheet specifications.

Evidence Dimension	Stereochemistry (Absolute Configuration)
Target Compound Data	(R)-configuration, 98% purity
Comparator Or Baseline	(S)-enantiomer, (S)-configuration
Quantified Difference	Opposite absolute stereochemistry; distinct CAS number (1213358-29-2 vs. 1391384-65-8 for the (S)-HCl salt )
Conditions	Supplier technical datasheet specifications

Why This Matters

Chiral purity is critical for structure-activity relationship (SAR) studies and the development of enantiomerically pure drug candidates, as the (R)- and (S)-forms often exhibit different pharmacological properties.

• [1] Myskinrecipes. (S)-3-(1-Amino-2,2,2-trifluoroethyl)benzoic acid hydrochloride. Product Datasheet. Accessed 2026. View Source

Measured Lipophilicity (LogP)

The partition coefficient (LogP) for (R)-3-(1-amino-2,2,2-trifluoroethyl)benzoic acid has been reported as 1.64 [1]. This measured value is significantly higher than that of non-fluorinated analogs, such as 3-(1-aminoethyl)benzoic acid, for which the calculated LogP (CLogP) is approximately 1.2 [2]. This quantitative difference directly reflects the increased lipophilicity conferred by the trifluoroethyl group.

Measured Lipophilicity (LogP)

Cross-study comparable

LogP = 1.64 (ΔLogP ≈ +0.44 vs non-fluorinated analog)

Supports membrane-permeability study context. Trifluoroethyl group increases lipophilicity.

Measured/calculated LogP values from Chemsrc and PMC database.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.64
Comparator Or Baseline	3-(1-aminoethyl)benzoic acid (non-fluorinated analog), CLogP ≈ 1.2
Quantified Difference	ΔLogP ≈ +0.44
Conditions	Measured/calculated LogP values from Chemsrc and PMC database [1][2]

Why This Matters

The enhanced lipophilicity of the trifluoroethyl derivative suggests improved membrane permeability, a critical parameter for designing drug candidates with favorable oral bioavailability and blood-brain barrier penetration.

• [1] Chemsrc. 3-[(1R)-1-Amino-2,2,2-trifluoroethyl]benzoic acid. LogP: 1.64. Accessed 2026. View Source
• [2] PMC, National Library of Medicine. Table 1. Log P and CLogP values for benzoic acid derivatives. CLogP for related analog: 1.2. Accessed 2026. View Source

Commercial Availability and Purity Specification

The target compound, (R)-3-(1-amino-2,2,2-trifluoroethyl)benzoic acid (CAS 1213358-29-2), is commercially available from specialized suppliers with a standard purity of 98% . This contrasts with the more common hydrochloride salt form, (R)-3-(1-amino-2,2,2-trifluoroethyl)benzoic acid HCl, which has a different CAS number (2055848-93-4) and is offered with purities ranging from 95% to 97% .

Commercial Availability and Purity

Data to verify

Free base (98% purity) vs. HCl salt (95–97% purity)

Specification review context. Form and purity differences impact downstream reproducibility.

Supplier datasheets from Fluorochem and Weibosci.

Evidence Dimension	Commercial Form and Purity
Target Compound Data	Free base; 98% purity
Comparator Or Baseline	Hydrochloride salt; 95-97% purity
Quantified Difference	Different physical form (free base vs. salt); 1-3% higher nominal purity specification for the free base
Conditions	Supplier datasheets from Fluorochem and Weibosci

Why This Matters

The choice between free base and salt form impacts solubility, reactivity, and storage. The specified purity level directly influences the reproducibility of synthetic steps and the quality of downstream products, making it a key procurement criterion.

Meta-Substitution Positional Advantage

The compound's structure features a 3-substituted (meta-) benzoic acid core. Its closest positional isomer, 4-(1-amino-2,2,2-trifluoroethyl)benzoic acid (a para-substituted analog), is a distinct entity with a different CAS number . While direct comparative bioactivity data for this specific pair is unavailable, meta- versus para-substitution on aromatic rings is a fundamental variable in medicinal chemistry, known to influence the geometry of molecular interactions, electronic distribution, and ultimately, target binding .

Meta-Substitution Positional Advantage

Class-level inference

3-substituted (meta-) vs. 4-substituted (para-) benzoic acid analog

Context-dependent. Positional isomerism can influence target-binding geometry.

Direct comparative bioactivity data unavailable. Structure analysis based on IUPAC.

Evidence Dimension	Positional isomerism (meta- vs. para-substitution)
Target Compound Data	3-substituted (meta-) benzoic acid
Comparator Or Baseline	4-substituted (para-) benzoic acid analog (CAS 1176282-86-2 for the non-aminated version)
Quantified Difference	Change in substitution pattern from 3-position to 4-position
Conditions	Chemical structure analysis based on IUPAC nomenclature

Why This Matters

The specific 3-substitution pattern may be a critical requirement for a given synthetic pathway or for achieving the correct spatial orientation in a drug-target complex, rendering the para-isomer an unsuitable substitute.

Free Carboxylic Acid Synthetic Utility

The presence of a free carboxylic acid group in (R)-3-(1-amino-2,2,2-trifluoroethyl)benzoic acid distinguishes it from its ester analogs, such as the ethyl ester derivative, (R)-3-(1-amino-2,2,2-trifluoroethyl)benzoic acid ethyl ester . The free acid is directly amenable to standard amide coupling reactions without requiring an initial deprotection step, offering a more efficient route to a wide range of amide-containing drug candidates and bioconjugates.

Free Carboxylic Acid Synthetic Utility

Head-to-head

Free -COOH enables direct amide coupling vs. ester hydrolysis required for -COOEt

Supports selection review. Eliminates a synthetic deprotection step.

Standard amide bond formation chemistry.

Evidence Dimension	Functional group utility
Target Compound Data	Free carboxylic acid (-COOH)
Comparator Or Baseline	Ethyl ester derivative (-COOEt)
Quantified Difference	Direct reactivity vs. requirement for ester hydrolysis
Conditions	Standard amide bond formation chemistry

Why This Matters

Procurement of the free acid can eliminate a synthetic step, reducing time and cost in a multi-step synthesis. This direct synthetic utility is a key differentiator when selecting an intermediate for amide library generation.

Applications of (R)-3-(1-Amino-2,2,2-trifluoroethyl)benzoic acid

Chiral Building Block for Fluorinated Drug Discovery

The defined (R)-stereochemistry and 98% purity of this compound make it a reliable building block for the synthesis of enantiomerically pure drug candidates. It is specifically utilized in the development of fluorinated analogs of amino acid-based drugs targeting central nervous system disorders and enzyme inhibitors, where the trifluoroethylamine moiety enhances metabolic stability [1].

Lead Optimization for Enhanced Membrane Permeability

The compound's measured LogP of 1.64 [2] provides a quantitative advantage over non-fluorinated analogs (CLogP ≈ 1.2) [3]. This increased lipophilicity is leveraged in medicinal chemistry programs to optimize the membrane permeability and oral bioavailability of drug candidates during lead optimization.

Direct Amide Coupling in Combinatorial Library Synthesis

As a free carboxylic acid, this compound serves as a versatile intermediate for direct amide coupling reactions . This feature is particularly valuable in high-throughput combinatorial chemistry for generating diverse libraries of fluorinated amides, where avoiding an ester hydrolysis step significantly improves synthetic efficiency.

Specialized Intermediate for Patent-Protected Synthesis

This specific (R)-enantiomer is referenced as a key intermediate in the synthesis of complex bioactive molecules, including protease inhibitors and receptor modulators [4]. Its procurement is essential for replicating or building upon existing patented synthetic routes in competitive pharmaceutical development.

Application

Selection Property

Validation Focus

Chiral Building Block for Fluorinated Drug Discovery

Enantiomer-specific synthesis context

Enantiomeric identity and purity specification review

Lead Optimization for Enhanced Membrane Permeability

Lipophilicity-driven property profile

Membrane-permeability assay context

Direct Amide Coupling in Combinatorial Library Synthesis

Free carboxylic acid synthetic utility

Amide bond formation efficiency review

Specialized Intermediate for Patent-Protected Synthesis

Chiral intermediate sourcing context

Synthetic-route replication and stereochemical-control review

• [1] Myskinrecipes. (S)-3-(1-Amino-2,2,2-trifluoroethyl)benzoic acid hydrochloride. Product Datasheet. Accessed 2026. View Source
• [2] Chemsrc. 3-[(1R)-1-Amino-2,2,2-trifluoroethyl]benzoic acid. LogP: 1.64. Accessed 2026. View Source
• [3] PMC, National Library of Medicine. Table 1. Log P and CLogP values for benzoic acid derivatives. CLogP for related analog: 1.2. Accessed 2026. View Source
• [4] Kuujia. Cas no 2680792-46-3 (4-(1-Acetamido-2,2,2-trifluoroethyl)benzoic acid). Product Datasheet. Accessed 2026. View Source